Cas no 1607480-14-7 (9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine)

• Product Name: 9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine
• CAS No: 1607480-14-7
• MF: C₃₇H₂₇N
• MW: 485.616989374161
• MDL: MFCD32206349
• CID: 4555516
• PubChem ID: 90125060
• Update Time: 2025-05-27

9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[(1,1'-Biphenyl)-3-yl]-9,9-diphenyl-9H-fluoren-2-amine
• 2-(3-Biphenylyl)amino-9,9-diphenylfluorene
• N-([1,1'-biphenyl]-3-yl)-9,9-diphenyl-9H-fluoren-2-amine
• 9H-Fluoren-2-amine, N-[1,1'-biphenyl]-3-yl-9,9-diphenyl-
• 9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine
• N-([1,1'-biphenyl]-3-yl)-9,9-diphenyl-9H-fluoren-amine
• DB-109739
• B5856
• AS-70125
• N-{[1,1'-biphenyl]-3-yl}-9,9-diphenylfluoren-2-amine
• N-{[1,1'-biphenyl]-3-yl}-9,9-diphenyl-9H-fluoren-2-amine
• MFCD32206349
• SCHEMBL15677718
• N-[1,1a(2)-Biphenyl]-3-yl-9,9-diphenyl-9H-fluoren-2-amine
• AKOS037646663
• DTXSID501207701
• 1607480-14-7

• MDL： MFCD32206349
• Inchi： 1S/C37H27N/c1-4-13-27(14-5-1)28-15-12-20-31(25-28)38-32-23-24-34-33-21-10-11-22-35(33)37(36(34)26-32,29-16-6-2-7-17-29)30-18-8-3-9-19-30/h1-26,38H
• InChI Key： BTGTUYUUWJAEQW-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C2C=CC=CC=2)C=1)C1=CC=C2C3C=CC=CC=3C(C3C=CC=CC=3)(C3C=CC=CC=3)C2=C1

Computed Properties

• Exact Mass: 485.214349865g/mol
• Monoisotopic Mass: 485.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 9.8

Experimental Properties

• Melting Point: 194.0 to 198.0 deg-C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine

Comprehensive Overview of 9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine (CAS No. 1607480-14-7)

9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine (CAS No. 1607480-14-7) is a high-performance organic compound widely utilized in advanced material science, particularly in the development of organic light-emitting diodes (OLEDs) and optoelectronic devices. Its unique molecular structure, featuring a fluorene core with diphenyl and triphenylamine substituents, grants it exceptional thermal stability, high charge-carrier mobility, and tunable luminescent properties. These characteristics make it a sought-after material for researchers focusing on next-generation display technologies and energy-efficient lighting solutions.

The growing demand for flexible OLED displays and wearable electronics has propelled interest in compounds like 9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine. Industry leaders such as Samsung and LG are actively exploring its potential to enhance color purity and device longevity. Recent studies highlight its compatibility with solution-processable fabrication methods, a critical factor for reducing production costs in large-scale OLED manufacturing. This aligns with the global push toward sustainable and scalable green technologies.

From a synthetic chemistry perspective, the compound’s triphenylamine moiety contributes to its excellent hole-transporting capabilities, a feature frequently discussed in forums on organic semiconductors. Researchers often compare its performance to benchmark materials like NPB (N,N′-di(1-naphthyl)-N,N′-diphenylbenzidine), noting its superior thermal decomposition temperature (>400°C) and reduced crystallization tendencies. These attributes address common pain points in device degradation, a hot topic in materials science communities.

Environmental and regulatory considerations further underscore the relevance of CAS No. 1607480-14-7. Unlike traditional heavy-metal-based phosphors, this compound falls within the halogen-free and REACH-compliant category, making it attractive for eco-conscious manufacturers. Analytical techniques such as HPLC purity testing and differential scanning calorimetry (DSC) confirm its suitability for high-end applications, including quantum dot hybrid systems—a trending subject in nanotechnology research.

Market analysts project significant growth for the OLED intermediate chemicals sector, with 9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine poised to capture a notable share. Patent databases reveal increasing filings around its derivatives, particularly for blue-emitting dopants—a segment where efficiency remains a challenge. This compound’s adaptability in host-guest emitter systems positions it as a versatile candidate for future breakthroughs in full-color displays and solid-state lighting.

For academic and industrial users, sourcing high-purity CAS 1607480-14-7 remains a priority. Rigorous column chromatography protocols and mass spectrometry validation ensure batch-to-batch consistency, a key concern for reproducibility in peer-reviewed studies. Collaborative efforts between synthetic chemists and device engineers continue to unlock novel applications, from bioimaging probes to perovskite solar cell interlayers, reflecting its cross-disciplinary appeal.

In summary, 9,9-Diphenyl-N-(3-phenylphenyl)fluoren-2-amine exemplifies the convergence of cutting-edge chemistry and real-world innovation. Its role in addressing critical gaps in optoelectronic performance and manufacturing scalability ensures its prominence in both literature and industrial pipelines. As the demand for energy-saving technologies surges, this compound stands as a testament to the transformative power of tailored molecular design.